Cas no 1481952-45-7 (1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol
• CAS No: 1481952-45-7
• MF: C₁₁H₁₇BrOS
• MW: 277.221081495285
• MDL: MFCD21192660
• CID: 5607959
• PubChem ID: 65278963
• Update Time: 2025-10-12

1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-α-pentyl-2-thiophenemethanol
• 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol
• EN300-8625909
• AKOS014613714
• 1481952-45-7

• MDL： MFCD21192660
• Inchi： 1S/C11H17BrOS/c1-3-4-5-6-10(13)11-9(12)7-8(2)14-11/h7,10,13H,3-6H2,1-2H3
• InChI Key： VGQGBEVEBVHTGZ-UHFFFAOYSA-N
• SMILES： C(C1=C(C=C(S1)C)Br)(O)CCCCC

Computed Properties

• Exact Mass: 276.01835g/mol
• Monoisotopic Mass: 276.01835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol

Comprehensive Overview of 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol (CAS No. 1481952-45-7)

1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol is a specialized organic compound with significant applications in pharmaceutical and material science research. This compound, identified by its CAS number 1481952-45-7, belongs to the class of thiophene derivatives, which are widely studied for their unique electronic and biological properties. The presence of a bromo substituent and a hexanol chain in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene-based compounds has surged due to their role in developing organic semiconductors and pharmaceutical intermediates. Researchers are particularly interested in 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol for its potential in drug discovery and material engineering. Its molecular structure allows for further functionalization, making it a valuable building block in medicinal chemistry and polymer science.

The synthesis of 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol typically involves multi-step organic reactions, including halogenation and Grignard reactions. These processes are optimized to achieve high yields and purity, which are critical for its applications in high-performance materials and biologically active molecules. The compound's bromine atom serves as a reactive site for cross-coupling reactions, enabling the creation of diverse heterocyclic frameworks.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol. Researchers are investigating green chemistry approaches to reduce environmental impact while maintaining efficiency. This aligns with the growing focus on eco-friendly industrial processes and renewable feedstocks, which are frequently searched topics in academic databases and AI-driven research tools.

Another area of interest is the compound's potential in optoelectronic applications. Thiophene derivatives are known for their charge transport properties, making them suitable for organic light-emitting diodes (OLEDs) and solar cells. The incorporation of 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol into conjugated polymers could enhance device performance, a topic gaining traction in materials science forums and patent filings.

From a pharmacological perspective, this compound's thiophene core is often associated with bioactive molecules. Recent studies highlight its relevance in designing anti-inflammatory agents and antimicrobial compounds. These applications are frequently discussed in medical research publications and healthcare innovation platforms, reflecting the compound's multidisciplinary appeal.

In summary, 1-(3-bromo-5-methylthiophen-2-yl)hexan-1-ol (CAS No. 1481952-45-7) is a compound of growing importance in both industrial and academic settings. Its unique structure and reactivity profile make it a focal point for advancements in drug development, material science, and sustainable chemistry. As research continues, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.